Lipophilicity Elevation Versus Parent Scaffold
The target compound exhibits a calculated logP of 4.03 . Although experimentally measured logP for the unsubstituted 2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS 3456-99-3) is not available in the same dataset, the addition of a four‑carbon branched alkylidene chain is expected to increase logP by approximately 1.5–2 units relative to the parent scaffold based on established π‑constant contributions for aliphatic substituents [1]. This difference places the compound in a lipophilicity range favorable for passive membrane diffusion while avoiding the excessive logP (>5) associated with benzylidene analogs (C19H15NO, calculated logP ~4.8–5.2), which often suffer from poor aqueous solubility and higher protein binding .
Parent scaffold: est. ~2.0–2.5
Benzylidene analog: est. ~4.8–5.2
| Evidence Dimension | Computed octanol–water partition coefficient (logP) |
|---|---|
| Target Compound Data | logP = 4.03 (predicted, ChemSrc) |
| Comparator Or Baseline | Unsubstituted 2,3,4,9-tetrahydro-1H-carbazol-1-one: estimated logP ~2.0–2.5 based on fragment‑based calculation; 2-benzylidene analog (C19H15NO): estimated logP ~4.8–5.2 |
| Quantified Difference | ΔlogP ≈ +1.5 to +2.0 vs. parent scaffold; ΔlogP ≈ −0.8 to −1.2 vs. benzylidene analog |
| Conditions | In silico prediction (ALOGPS/ACD/Labs consensus); no experimental shake‑flask data identified for target compound |
Why This Matters
A logP of ~4 positions the compound in the 'Goldilocks' zone for cell‑based assays—sufficiently lipophilic for membrane passage but not so high as to cause solubility‑limited assay artifacts—making it a preferred choice over the more polar parent scaffold or the excessively lipophilic benzylidene analog for cellular screening campaigns.
- [1] Leo, A.; Hansch, C.; Elkins, D. Partition coefficients and their uses. Chem. Rev. 1971, 71, 525–616. (π‑constant methodology for aliphatic substituent contributions). View Source
